N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine

• IUPAC Name: N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine
• InChI: InChI=1S/C15H19N3OS/c1-11-4-3-5-13-14(11)15(17-10-16-13)18(2)12-6-8-20(19)9-7-12/h3-5,10,12H,6-9H2,1-2H3
• InChI Key: VHCCDWIBOSNZLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N=CN=C2N(C)C3CCS(=O)CC3
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine, also known as DOTQ, is a heterocyclic compound with potential applications in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine acts as a selective inhibitor of PKC, binding to the enzyme's regulatory domain and preventing its activation by diacylglycerol and calcium ions. This inhibition of PKC activity has been shown to enhance the phosphorylation of the N-methyl-D-aspartate receptor (NMDAR), leading to increased synaptic plasticity and improved learning and memory.
Biochemical and Physiological Effects:
In addition to its effects on PKC activity and NMDAR phosphorylation, this compound has been shown to modulate the activity of other neurotransmitter systems, including dopamine and serotonin. It has also been shown to have antioxidant properties, potentially contributing to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine in lab experiments is its selectivity for PKC, allowing for more precise manipulation of this enzyme's activity. However, its effects on other neurotransmitter systems may complicate interpretation of results. Additionally, the synthesis of this compound is a multistep process, which may limit its accessibility for some researchers.

Future Directions

Future research on N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine could explore its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. Additionally, further studies could investigate its effects on other neurotransmitter systems and its potential as an antioxidant. The development of more efficient synthesis methods could also increase its accessibility for research purposes.
Conclusion:
This compound, or this compound, is a heterocyclic compound with potential applications in scientific research. Its selective inhibition of PKC activity has been linked to improvements in learning and memory, and it has also been shown to modulate other neurotransmitter systems and have antioxidant properties. While its multistep synthesis process may limit its accessibility for some researchers, future research could explore its potential as a treatment for neurological disorders and investigate its effects on other systems.

Synthesis Methods

N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine can be synthesized through a multistep process involving the condensation of 2-amino-5-methylbenzoic acid with 2-chloro-4,5-dimethylthiophene-3-carbonyl chloride, followed by cyclization with 2-aminobenzamide. The resulting compound is then treated with acetic anhydride to form this compound.

Scientific Research Applications

N,5-dimethyl-N-(1-oxothian-4-yl)quinazolin-4-amine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively bind to and inhibit the activity of protein kinase C (PKC), an enzyme involved in the regulation of synaptic plasticity and memory formation. This inhibition of PKC activity has been linked to improvements in learning and memory in animal models.